N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide

• IUPAC Name: N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C18H17FN2O3S/c1-4-21-16-12(19)6-5-7-15(16)25-18(21)20-17(22)11-8-9-13(23-2)14(10-11)24-3/h5-10H,4H2,1-3H3
• InChI Key: ZOUNSGHZWRWXNQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=C(C=C3)OC)OC)F
• Molecular Formula: C18H17FN2O3S
• Molecular Weight: 360.4 g/mol
• CAS No.: 868371-48-6

Description

N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C18H17FN2O3S and its molecular weight is 360.4. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide derivatives have shown promising anticancer properties. Research has focused on the synthesis of benzothiazole acylhydrazones, showcasing their potential as anticancer agents. These studies have demonstrated that specific substitutions on the benzothiazole (BT) scaffold can significantly modulate antitumor properties, leading to the development of compounds with probable anticancer activity against various cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma (Osmaniye et al., 2018).

Antimicrobial Applications

Derivatives containing the this compound structure have been investigated for their antimicrobial potential. For instance, microwave-induced synthesis of fluorobenzamides incorporating thiazole and thiazolidine frameworks has yielded compounds with significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. This research highlights the critical role of the fluorine atom at specific positions for enhancing antimicrobial efficacy (Desai et al., 2013).

Imaging and Diagnostic Applications

Certain fluorobenzamide analogs, including structures related to this compound, have been synthesized for use in imaging cerebral β-amyloid plaques in Alzheimer's disease. These compounds, such as radiofluoro-pegylated phenylbenzoxazole derivatives, have demonstrated high affinity for β-amyloid aggregates and potential as positron emission tomography (PET) probes, offering new avenues for Alzheimer's diagnosis and research (Cui et al., 2012).

Nonlinear Optical Materials

Research into the optical properties of benzothiazole derivatives has led to the development of nonlinear optical materials. Heterocyclic compounds, such as N-(1,3-benzothiazol-2-yl)benzamide and its fluorinated analogs, have been explored for their crystal growth, arrangement, and nonlinear optical (NLO) properties. These studies aim to harness the unique optical characteristics of benzothiazole derivatives for technological applications, including the design of new materials for optical data storage and processing (Raveendiran & Prabukanthan, 2021).